2-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C18H21ClN4O3
• Molecular Weight: 376.8 g/mol
• IUPAC Name: 2-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C18H21ClN4O3/c19-13-3-1-4-14(11-13)20-7-9-21(10-8-20)16(24)12-23-17(25)15-5-2-6-22(15)18(23)26/h1,3-4,11,15H,2,5-10,12H2
• InChI Key: UKEYRIGUSMVKJV-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CC(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl

Description

2-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has been widely studied for its potential use in various scientific research applications. It is also known by its chemical name, CP-154,526.

Mechanism of Action

CP-154,526 acts as a selective antagonist of the CRF1 receptor, which is the primary receptor for CRF in the brain. By blocking the effects of CRF, CP-154,526 can reduce the body's stress response and potentially alleviate symptoms of anxiety and depression.
Biochemical and Physiological Effects:
In addition to its effects on the stress response, CP-154,526 has also been shown to have a number of other biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been shown to affect the activity of various brain regions, including the amygdala, hippocampus, and prefrontal cortex.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using CP-154,526 in lab experiments is its selectivity for the CRF1 receptor. This allows researchers to specifically target the effects of CRF on the body's stress response. However, one limitation of using CP-154,526 is that it may not fully replicate the effects of chronic stress in humans, as it only blocks the effects of acute stress.

Future Directions

There are a number of potential future directions for research on CP-154,526. One area of interest is in the development of new treatments for anxiety and depression. CP-154,526 has shown promise in preclinical studies as a potential treatment for these conditions. Another area of interest is in the study of the neurobiology of addiction. CP-154,526 has been shown to modulate the release of dopamine, which is a key neurotransmitter involved in addiction. Further research in this area could lead to the development of new treatments for addiction.

Synthesis Methods

The synthesis of CP-154,526 involves the reaction of 3-chlorophenylpiperazine with ethyl 2-oxo-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)acetate in the presence of a base. The resulting product is then treated with tetrahydrofuran and hydrochloric acid to yield CP-154,526.

Scientific Research Applications

CP-154,526 has been extensively studied for its potential use in various scientific research applications. One of its primary uses is in the study of the neurobiology of stress and anxiety. It has been shown to block the effects of corticotropin-releasing factor (CRF), a neuropeptide that is involved in the body's response to stress.